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Compound of Interest

Compound Name: (S)-(+)-2-Methylbutyronitrile
CAS No.: 25570-03-0
Cat. No.: B3119827
Get Quote
. J

(S)-(+)-2-Methylbutyronitrile (CAS: 25570-03-0) is a highly valuable chiral building block used
extensively in pharmaceutical synthesis and agrochemical development[1]. However, its utility
is matched by its significant hazard profile: it is a volatile, flammable liquid that poses acute
toxicity risks via oral, dermal, and inhalation routes[1].

As a Senior Application Scientist, | have designed this comprehensive guide to bridge the gap
between standard Safety Data Sheets (SDS) and practical, field-proven laboratory execution.
Our goal is to provide a self-validating system of protocols that ensures both researcher safety
and experimental integrity.

PART 1: Executive Summary & Chemical Profile

Before handling this compound, personnel must understand its baseline quantitative properties.
The low flash point and high vapor pressure dictate the physical handling requirements, while
its GHS classification dictates the biological safety measures[2].
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Property

Quantitative Value |/ Classification

Chemical Name

(S)-(+)-2-Methylbutyronitrile

CAS Number 25570-03-0
Molecular Formula CsHoN

Molecular Weight 83.13 g/mol

Boiling Point 125-126 °C

Flash Point 24.4 °C (76 °F)
Density 0.786 g/mL at 25 °C

Flammable Liquid (Cat 3); Acute Tox.
Oral/Dermal/Inhalation (Cat 4)

GHS Classification

UN Number UN 1993 (Flammable liquid, n.o.s.)

PART 2: Hazard Assessment & Mechanistic Causality

Why does (S)-(+)-2-Methylbutyronitrile require such stringent handling? The answer lies in its
chemical structure and metabolic fate.

1. The Flammability Threat: With a flash point of 24.4 °C (76 °F), the liquid generates sufficient
vapor to ignite at standard room temperature[2]. The vapor pressure ensures that an explosive
headspace can form rapidly if a container is left unsealed, making static electricity a critical
ignition hazard.

2. The Metabolic Toxicity Pathway: Aliphatic nitriles are not merely surface irritants; they are
profound systemic toxins. Upon absorption, the alpha-carbon of the nitrile undergoes oxidation
mediated by hepatic Cytochrome P450 enzymes. This metabolic process releases [3]. Cyanide
subsequently binds to the Fe3* ion in cytochrome ¢ oxidase within the mitochondria, halting the
electron transport chain and causing rapid cellular hypoxia and ATP depletion[3].
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Mechanism of acute toxicity for aliphatic nitriles via cytochrome P450-mediated cyanide
release.

PART 3: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling aliphatic nitriles. The selection of materials
must be dictated by chemical compatibility data, not convenience. A common, critical error in
laboratories is the use of standard nitrile gloves for handling nitrile-based solvents. Due to the
thermodynamic principle of "like dissolves like," upon contact with butyronitrile derivatives,
offering zero breakthrough protection[4].

e e Recommended Material / Mechanistic Causality /
ategor
el Specification Justification

Standard nitrile gloves fail via

polymer solvation. Butyl rubber
_ Butyl Rubber (=0.3 mm) or , _
Hand Protection ) ) provides >480 mins
PE/EVAL (Silver Shield) ]
breakthrough resistance

against aliphatic nitriles.

Prevents vapor absorption

) ) through ocular mucosa and
) Indirect-vent chemical splash )
Eye/Face Protection ] protects against splash
goggles + Face shield ) )
hazards during pressurized

transfers.

Mitigates ignition risk from

] Flame-Resistant (FR) Lab static discharge, crucial given
Body Protection ) ) ] )
Coat & Anti-static footwear the chemical's low flash point
(24.4 °C).

Required only if engineering

NIOSH-approved respirator controls (fume hood) fail or
Respiratory with Organic Vapor (OV) during spill cleanup, preventing
cartridges inhalation of cyanide-

generating vapors.
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PART 4: Operational Protocol: Safe Handling &
Experimental Workflow

To ensure trustworthiness and repeatability, this protocol is designed as a self-validating
system. Each step includes a physical verification check before the researcher is permitted to

proceed.
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Step-by-step operational workflow for the safe handling and transfer of (S)-(+)-2-
Methylbutyronitrile.

Step-by-Step Methodology: Air-Free Transfer and Reaction

e Environmental Setup & Verification:
o Action: Conduct all operations inside a certified Class Il Type B fume hood.

o Validation: Check the magnehelic gauge to ensure a minimum face velocity of 100 fpm
before opening the chemical storage cabinet.

e Grounding and Bonding:

o Action: Because the chemical is a Category 3 Flammable Liquid, static electricity is an
ignition source. Ground the receiving flask and bond it to the source container using metal
clips[3].

o Validation: Use a multimeter to verify electrical continuity (<10 ohms) between the
containers and the ground source.

» Air-Free Transfer (Schlenk Technique):

o Action: Purge the reaction vessel with inert gas (Argon or N2). Use a gas-tight glass
syringe equipped with a PTFE plunger or a stainless-steel cannula for transfer.

o Causality: Using inert gas prevents the flammable vapors from mixing with atmospheric
oxygen, keeping the local atmosphere below the Lower Explosive Limit (LEL).

e Reaction Execution:

o Action: Maintain the reaction temperature strictly below the flash point (24.4 °C) during the
addition phase using a monitored water/ice bath.

PART 5: Emergency Response & Spill Mitigation

In the event of a spill or exposure, immediate, protocol-driven action is required to prevent
systemic toxicity or fire.
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o Dermal Exposure: Immediately remove contaminated clothing. Flush the affected skin with
copious amounts of water under a safety shower for a minimum of 15 minutes. Do not use
chemical antidotes on the skin[5].

» Spill Cleanup Protocol:

o Isolate: Evacuate the immediate area and eliminate all ignition sources (turn off hotplates,
stirrers, and nearby electronics)[6].

o Absorb: Cover the spill with an inert, non-combustible absorbent such as dry sand or
vermiculite. Never use sawdust or paper towels, as these are combustible and can ignite
upon contact with oxidizing agents or static sparks[7].

o Collect: Use non-sparking tools (e.g., beryllium-copper or plastic scoops) to transfer the
absorbed material into a grounded, sealable hazardous waste container.

PART 6: Waste Management & Disposal Plan

Improper disposal of nitriles can lead to lethal consequences in the waste storage room.

o Segregation: Collect (S)-(+)-2-Methylbutyronitrile waste in clearly labeled, dedicated
"Toxic/Flammable Organic Waste" containers.

» Incompatibility Warning (Critical):Never mix nitrile waste with strong acids (e.g., HCI, H2S0Oa4)
or strong oxidizers. Acidic hydrolysis of nitriles can generate highly toxic, volatile Hydrogen
Cyanide (HCN) gas[3].

o Disposal Method: The only approved method for disposal is high-temperature incineration in
a permitted facility equipped with an afterburner and an alkaline scrubber to neutralize
nitrogen oxide (NOx) emissions|8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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